molecular formula C10H12N4O2 B8596884 N-[3-(1H-1,2,4-Triazol-1-yl)propyl]-2-furancarboxamide

N-[3-(1H-1,2,4-Triazol-1-yl)propyl]-2-furancarboxamide

Cat. No.: B8596884
M. Wt: 220.23 g/mol
InChI Key: KIVXFOUHOMUVDQ-UHFFFAOYSA-N
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Description

N-[3-(1H-1,2,4-Triazol-1-yl)propyl]-2-furancarboxamide is a useful research compound. Its molecular formula is C10H12N4O2 and its molecular weight is 220.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H12N4O2

Molecular Weight

220.23 g/mol

IUPAC Name

N-[3-(1,2,4-triazol-1-yl)propyl]furan-2-carboxamide

InChI

InChI=1S/C10H12N4O2/c15-10(9-3-1-6-16-9)12-4-2-5-14-8-11-7-13-14/h1,3,6-8H,2,4-5H2,(H,12,15)

InChI Key

KIVXFOUHOMUVDQ-UHFFFAOYSA-N

Canonical SMILES

C1=COC(=C1)C(=O)NCCCN2C=NC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of about 3.78 g of 1H-1,2,4-triazole-1-propanamine, about 33 ml of 1N sodium hydroxide and about 100 ml of methylene chloride was stirred, then about 3.3 ml of 2-furoyl chloride was added. The mixture was stirred overnight, then about 15 ml of 1N sodium hydroxide and about 100 ml of methylene chloride were added. The mixture was shaken, the organic layer separated, washed with two approximately 50 ml portions of water, dried, filtered and evaporated to an oil. Ether was added to the oil which was then triturated and the crystals collected. These were recrystallized from ether giving about 2.0 g of the desired product as beige crystals, mp 63°-66° C. The fumarate salt melts at 65° C.-70° C.
Quantity
3.78 g
Type
reactant
Reaction Step One
Quantity
33 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
3.3 mL
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Three

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